4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid, 95%

• IUPAC Name: 4-(2-chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid
• InChI: InChI=1S/C16H13ClO4/c1-9-7-10(15(18)19)3-5-12(9)13-8-11(16(20)21-2)4-6-14(13)17/h3-8H,1-2H3,(H,18,19)
• InChI Key: NSHZNYGCOQYASD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)C2=C(C=CC(=C2)C(=O)OC)Cl
• Molecular Formula: C16H13ClO4
• DSSTOX Substance ID: DTXSID30691965
• Molecular Weight: 304.72 g/mol
• CAS RN: 1261914-89-9

Description

4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid, 95% (4-CMP-3-MB) is a synthetic aromatic acid compound with potential applications in scientific research. It is a colorless, odorless, crystalline solid with a melting point of 155-156°C. This compound has been used in a variety of laboratory experiments, including as a reagent in organic synthesis, as a catalyst in organic reactions, and as a substrate in enzyme-catalyzed reactions.

Scientific Research Applications

4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in organic reactions, and as a substrate in enzyme-catalyzed reactions. It has also been used in the synthesis of a variety of compounds, including benzodiazepines, thiophenes, and heterocyclic compounds.

Mechanism of Action

4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid, 95% acts as a catalyst in organic reactions, aiding in the formation of a variety of compounds. It has been shown to increase the rate of reaction, allowing for faster synthesis of desired compounds.
Biochemical and Physiological Effects
4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid, 95% has no known biochemical or physiological effects. It is a non-toxic, non-irritating compound and is safe to handle in laboratory settings.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid, 95% in laboratory experiments include its low cost, ease of synthesis, and its ability to catalyze a variety of organic reactions. The main limitation of using 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid, 95% is its low solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

For the use of 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid, 95% in scientific research include its use as a reagent in organic synthesis, as a catalyst in organic reactions, and as a substrate in enzyme-catalyzed reactions. It may also be used in the synthesis of novel compounds, such as benzodiazepines and heterocyclic compounds. Additionally, its low cost and ease of synthesis make it a promising candidate for use in drug discovery and development.

Synthesis Methods

4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid, 95% can be synthesized via a two-step process. First, 2-chloro-5-methoxycarbonylphenol is reacted with 3-methylbenzoyl chloride in the presence of pyridine to form 4-(2-chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid. The acid is then purified by recrystallization in ethanol.